Cas no 1805329-80-9 (4-(Difluoromethyl)-2-methoxypyridine-6-methanol)

• Product Name: 4-(Difluoromethyl)-2-methoxypyridine-6-methanol
• CAS No: 1805329-80-9
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4846282
• Update Time: 2025-10-28

4-(Difluoromethyl)-2-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxypyridine-6-methanol

• Inchi： 1S/C8H9F2NO2/c1-13-7-3-5(8(9)10)2-6(4-12)11-7/h2-3,8,12H,4H2,1H3
• InChI Key： PHQWKBPXKBNSQP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CO)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-2-methoxypyridine-6-methanol

4-(Difluoromethyl)-2-methoxypyridine-6-methanol: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-methoxypyridine-6-methanol, identified by the CAS number 1805329-80-9, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their unique electronic properties and versatile reactivity.

The structure of 4-(Difluoromethyl)-2-methoxypyridine-6-methanol features a pyridine ring substituted with a difluoromethyl group at the 4-position, a methoxy group at the 2-position, and a hydroxymethyl group at the 6-position. These substituents contribute to the molecule's distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery and agrochemical development. The presence of fluorine atoms in the difluoromethyl group enhances the compound's stability, lipophilicity, and bioavailability, which are critical factors in pharmaceutical applications. Additionally, the hydroxymethyl group at the 6-position provides an opportunity for further functionalization, such as glycosylation or esterification, to tailor the molecule's properties for specific uses.

In terms of synthesis, researchers have developed efficient routes to prepare 4-(Difluoromethyl)-2-methoxypyridine-6-methanol. One notable approach involves the use of Suzuki-Miyaura coupling reactions to introduce the difluoromethyl group onto the pyridine ring. This method is highly selective and scalable, making it suitable for industrial applications. Furthermore, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are valuable for stereochemistry studies and chiral drug development.

The application of 4-(Difluoromethyl)-2-methoxypyridine-6-methanol extends beyond pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in organic electronics and materials science. For instance, derivatives of this compound have been explored as potential components in light-emitting diodes (LEDs) and organic photovoltaic cells due to their ability to modulate electronic transitions efficiently.

In conclusion, 4-(Difluoromethyl)-2-methoxypyridine-6-methanol, with its CAS number 1805329-80-9, represents a versatile platform for chemical innovation. Its structure, synthesis methods, and potential applications underscore its significance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.